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molecular formula C10H10F2N2O3 B8421136 4-(3,5-Difluoro-4-nitro-phenyl)-morpholine

4-(3,5-Difluoro-4-nitro-phenyl)-morpholine

Cat. No. B8421136
M. Wt: 244.19 g/mol
InChI Key: QCFJPJLUWBSMRZ-UHFFFAOYSA-N
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Patent
US08012962B2

Procedure details

2,4,6-Trifluoronitrobenzene (4.95 g) and potassium carbonate (4.63 g) were mixed in dry dimethyl sulfoxide (40 mL) and cooled to 10° C. under argon. Morpholine (2.56 mL) was added and the reaction mixture was allowed to warm to 25° C. and stirred under argon for 16 hours. The reaction mixture was concentrated in vacuo Brine (50 mL) was added and the product was extracted with ethyl acetate (3×50 mL). The combined organic phases were dried over magnesium sulfate and concentrated in vacuo). The crude material was purified by flash chromatography to furnish 2.49 g (37% yield) of the title compound as a yellow solid. 1H NMR (500 MHz, DMSO-d6): 3.43 (t, 4H), 3.69 (t, 4H), 6.87 (d, 2H).
Name
2,4,6-Trifluoronitrobenzene
Quantity
4.95 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
4.63 g
Type
reactant
Reaction Step One
Name
dimethyl sulfoxide
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Morpholine
Quantity
2.56 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
37%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6](F)[CH:5]=[C:4]([F:9])[C:3]=1[N+:10]([O-:12])=[O:11].C(=O)([O-])[O-].[K+].[K+].[NH:19]1[CH2:24][CH2:23][O:22][CH2:21][CH2:20]1>CS(C)=O>[F:1][C:2]1[CH:7]=[C:6]([N:19]2[CH2:24][CH2:23][O:22][CH2:21][CH2:20]2)[CH:5]=[C:4]([F:9])[C:3]=1[N+:10]([O-:12])=[O:11] |f:1.2.3|

Inputs

Step One
Name
2,4,6-Trifluoronitrobenzene
Quantity
4.95 g
Type
reactant
Smiles
FC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]
Name
potassium carbonate
Quantity
4.63 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethyl sulfoxide
Quantity
40 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
Morpholine
Quantity
2.56 mL
Type
reactant
Smiles
N1CCOCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
10 °C
Stirring
Type
CUSTOM
Details
stirred under argon for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm to 25° C.
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated in vacuo Brine (50 mL)
ADDITION
Type
ADDITION
Details
was added
EXTRACTION
Type
EXTRACTION
Details
the product was extracted with ethyl acetate (3×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo)
CUSTOM
Type
CUSTOM
Details
The crude material was purified by flash chromatography

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
FC=1C=C(C=C(C1[N+](=O)[O-])F)N1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 2.49 g
YIELD: PERCENTYIELD 37%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.